Cas no 2104043-88-9 (1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)-)

• Product Name: 1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)-
• CAS No: 2104043-88-9
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5292622
• Update Time: 2025-10-28

1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)-

• Inchi： 1S/C7H10N2OS/c1-4(8)7(10)6-3-11-5(2)9-6/h3-4H,8H2,1-2H3/t4-/m1/s1
• InChI Key： UFVFWPMHYIUNBC-SCSAIBSYSA-N
• SMILES： C(C1=CSC(C)=N1)(=O)[C@H](N)C

Additional information on 1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)-

1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)-

The compound 1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)- with CAS No. 2104043-88-9 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring and an amino group, making it a versatile building block for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of this compound as a bioisostere in medicinal chemistry. Its thiazole moiety has been shown to exhibit interesting biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. Researchers have also explored its role in the development of neuroprotective agents, where its stereochemistry plays a crucial role in determining bioavailability and efficacy.

The synthesis of 1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)- involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the amino group and subsequent stereochemical resolution to obtain the (2R) enantiomer. Advanced techniques such as enantioselective catalysis and stereochemical control have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, this compound has been utilized in the design of peptide mimetics and small molecule inhibitors targeting various enzymes and receptors. Its ability to form stable complexes with biological targets makes it an attractive candidate for drug development. Recent research has also focused on its potential as a radioprotective agent, where its ability to scavenge free radicals has shown promising results in preclinical models.

The structural versatility of this compound has led to its exploration in diverse fields such as agricultural chemistry and materials science. For instance, its derivatives have been studied for their potential as herbicides and fungicides, offering sustainable solutions for crop protection. Additionally, its role in the synthesis of advanced materials, such as metal-organic frameworks (MOFs), has opened new avenues for applications in catalysis and gas storage.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have been instrumental in confirming its stereochemistry and purity, ensuring that it meets the rigorous standards required for pharmaceutical applications.

In conclusion, the compound 1-Propanone, 2-amino-1-(2-methyl-4-thiazolyl)-, (2R)- continues to be a focal point in chemical research due to its unique properties and wide-ranging applications. As new studies emerge, its potential as a key player in drug discovery and materials science is expected to grow further.